
What is the chemical structure of Armillaramide?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Armillaramide

Cat. No.: B1252038 Get Quote

Armillaramide: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Armillaramide is a naturally occurring sphingolipid first isolated from the fruiting bodies of the

basidiomycete fungus Armillaria mellea. Its chemical structure has been elucidated as

(2S,3S,4R)-2-hexadecanoylamino-octadecane-1,3,4-triol[1]. As a ceramide containing a C18-

phytosphingosine backbone, Armillaramide belongs to a class of lipids with known anticancer,

antihepatotoxic, and immunostimulatory properties. This technical guide provides a detailed

overview of the chemical structure, isolation, and known biological activities of Armillaramide,

with a focus on its potential as a therapeutic agent.

Chemical Structure and Properties
Armillaramide is a ceramide derivative characterized by a phytosphingosine base acylated

with hexadecanoic acid.

IUPAC Name: (2S,3S,4R)-2-hexadecanoylamino-octadecane-1,3,4-triol[1]

Chemical Formula: C₃₄H₆₉NO₄

Molecular Weight: 571.9 g/mol
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The structure of Armillaramide was established through spectroscopic and chemical methods,

including ¹H NMR, ¹³C NMR, and fast atom bombardment mass spectrometry (FAB-MS).

Table 1: Physicochemical Properties of Armillaramide
Property Value Reference

Molecular Formula C₃₄H₆₉NO₄

Molecular Weight 571.9 g/mol Calculated

Appearance White powder
Assumed from similar

compounds

Solubility
Soluble in methanol and

chloroform

Inferred from isolation

protocols

Isolation and Characterization
Fungal Source
Armillaramide is a secondary metabolite produced by the honey mushroom, Armillaria mellea,

a fungus belonging to the Basidiomycota division. This fungus is known to produce a variety of

bioactive compounds, including sesquiterpene aryl esters and polysaccharides.

General Isolation Protocol
While a highly detailed, step-by-step protocol for the isolation of Armillaramide is not readily

available in a single source, the following workflow has been synthesized from the existing

literature describing the isolation of sphingolipids from fungal sources.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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